molecular formula C11H13NO3 B8355915 4-methyl-3,4-dihydro-2H-benzo[1,4]oxazine-5-carboxylic acid methyl ester CAS No. 121591-82-0

4-methyl-3,4-dihydro-2H-benzo[1,4]oxazine-5-carboxylic acid methyl ester

Cat. No.: B8355915
CAS No.: 121591-82-0
M. Wt: 207.23 g/mol
InChI Key: CHVQVSHQQHKPTN-UHFFFAOYSA-N
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Description

4-methyl-3,4-dihydro-2H-benzo[1,4]oxazine-5-carboxylic acid methyl ester is a useful research compound. Its molecular formula is C11H13NO3 and its molecular weight is 207.23 g/mol. The purity is usually 95%.
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Properties

CAS No.

121591-82-0

Molecular Formula

C11H13NO3

Molecular Weight

207.23 g/mol

IUPAC Name

methyl 4-methyl-2,3-dihydro-1,4-benzoxazine-5-carboxylate

InChI

InChI=1S/C11H13NO3/c1-12-6-7-15-9-5-3-4-8(10(9)12)11(13)14-2/h3-5H,6-7H2,1-2H3

InChI Key

CHVQVSHQQHKPTN-UHFFFAOYSA-N

Canonical SMILES

CN1CCOC2=CC=CC(=C21)C(=O)OC

Origin of Product

United States

Synthesis routes and methods

Procedure details

K2CO3 (1.79 mmol) is added to a solution of 3,4-dihydro-2H-benzo[1,4]oxazine-5-carboxylic acid methyl ester (0.78 mmol) in DMF (1.0 mL). After 30 min methyl iodide (1.55 mmol) is added and the mixture is stirred for 2 h at 75° C. Cold water and EtOAc are added, the layers are separated and the aq. layer is extracted with EtOAc. The combined organic layers are washed with water and brine, dried over MgSO4 and concentrated in vacuo to give a crude product which is used without further purification. LC-MS: tR=0.71 min; [M+H]+=208.1.
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1.55 mmol
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